Cas no 859163-61-4 (4-(1R)-1-(Acetylamino)ethylbenzoic Acid)

• Product Name: 4-(1R)-1-(Acetylamino)ethylbenzoic Acid
• CAS No: 859163-61-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD16251164
• CID: 991194
• PubChem ID: 28286494
• Update Time: 2025-05-23

4-(1R)-1-(Acetylamino)ethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1R)-1-(Acetylamino)ethyl]benzoic Acid
• (R)-4-(1-acetamidoethyl)benzoic acid
• 4-[(1R)-1-(ACETYLAMINO)ETHYL]BENZOIC ACID,WHITE SOLID
• 859163-61-4
• EN300-24827499
• 4-[(1R)-1-ACETAMIDOETHYL]BENZOIC ACID
• SCHEMBL5987658
• (+)-4-[1-(Acetylamino)ethyl]benzoic Acid
• DB-262795
• 4-(1R)-1-(Acetylamino)ethylbenzoic Acid

• MDL： MFCD16251164
• Inchi： 1S/C11H13NO3/c1-7(12-8(2)13)9-3-5-10(6-4-9)11(14)15/h3-7H,1-2H3,(H,12,13)(H,14,15)/t7-/m1/s1
• InChI Key： VGGHZGMYGRBYIO-SSDOTTSWSA-N
• SMILES： O=C(C)N[C@H](C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1R)-1-(Acetylamino)ethylbenzoic Acid

Introduction to 4-(1R)-1-(Acetylamino)ethylbenzoic Acid (CAS No. 859163-61-4)

4-(1R)-1-(Acetylamino)ethylbenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 859163-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural and functional properties. The presence of an acetylamino group and a specific stereochemical configuration at the 1-position (indicated by the (1R) designation) imparts distinct reactivity and biological potential, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The molecular structure of 4-(1R)-1-(Acetylamino)ethylbenzoic Acid consists of a benzoic acid core substituted with an ethyl chain at the 1-position, which is further modified by an acetylamino group. This structural motif is reminiscent of certain biologically active molecules that have been investigated for their pharmacological effects. The stereochemistry at the 1-position, denoted as (1R), is particularly noteworthy as it can influence the compound's interactions with biological targets, including enzymes and receptors, thereby affecting its overall pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in modulating various cellular processes, including inflammation, pain perception, and metabolic regulation. The acetylamino group in 4-(1R)-1-(Acetylamino)ethylbenzoic Acid is particularly relevant, as it can serve as a pharmacophore that interacts with specific binding sites in biological systems. This feature makes the compound a valuable scaffold for designing molecules with tailored biological activities.

One of the most compelling aspects of 4-(1R)-1-(Acetylamino)ethylbenzoic Acid is its potential application in drug discovery and development. Researchers have been leveraging its structural features to design analogs with enhanced efficacy and reduced side effects. For instance, studies have suggested that modifications to the ethyl chain or the acetylamino group can fine-tune the compound's pharmacological properties, making it a promising candidate for further investigation.

The synthesis of 4-(1R)-1-(Acetylamino)ethylbenzoic Acid presents unique challenges due to its stereochemical complexity. Achieving the correct stereochemistry at the 1-position requires precise synthetic methodologies, often involving chiral auxiliaries or catalysts. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, which is crucial for evaluating its biological activity accurately. The development of efficient synthetic routes has enabled researchers to produce sufficient quantities of 4-(1R)-1-(Acetylamino)ethylbenzoic Acid for both preclinical studies and industrial applications.

Recent research has highlighted the potential of 4-(1R)-1-(Acetylamino)ethylbenzoic Acid in modulating inflammatory pathways. In vitro studies have demonstrated that this compound can interact with key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, 4-(1R)-1-(Acetylamino)ethylbenzoic Acid may help reduce inflammatory responses, making it a candidate for treating conditions associated with excessive inflammation, such as arthritis or inflammatory bowel disease.

Additionally, the compound has shown promise in preclinical models as a potential analgesic agent. By interacting with pain-signaling pathways, 4-(1R)-1-(Acetylamino)ethylbenzoic Acid may help alleviate pain without causing significant side effects. This property is particularly attractive for developing new pain management strategies that are more effective and safer than existing options.

The pharmacokinetic profile of 4-(1R)-1-(Acetylamino)ethylbenzoic Acid is another area of active investigation. Studies have examined how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for optimizing its therapeutic use and minimizing potential adverse effects. Preliminary findings suggest that 4-(1R)-1-(Acetylamino)ethylbenzoic Acid has favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

In conclusion,4-(1R)-1-(Acetylamino)ethylbenzoic Acid (CAS No. 859163-61-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its applications in modulating inflammation and pain perception make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action,4-(1R)-1-(Acetylamino)ethylbenzoic Acid holds significant promise for improving human health and well-being.